5-bromo-N-(3-fluorophenyl)pyrimidin-2-amine
Overview
Description
5-bromo-N-(3-fluorophenyl)pyrimidin-2-amine is a chemical compound with the molecular formula C10H7BrFN3 . It is used as a building block in organic synthesis .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrimidine ring which is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions .Scientific Research Applications
Antifungal Activity
Pyrimidine derivatives, including those similar to 5-bromo-N-(3-fluorophenyl)pyrimidin-2-amine, have shown significant antifungal activities. For example, certain compounds exhibited high inhibition rates against fungi such as Phomopsis sp., and even outperformed standard antifungal agents in some tests (Wu et al., 2021).
Azo Compound Synthesis
Some derivatives of this compound have been utilized in the synthesis of novel azo compounds. These compounds are important in various industrial applications, such as dyes (Nikpour et al., 2012).
Antibacterial Activity
Derivatives of this compound have also been synthesized for their potential antibacterial properties. In some studies, they have shown moderate effectiveness compared to reference drugs, suggesting potential for further development in antibacterial applications (Afrough et al., 2019).
Kinase Inhibition
Certain derivatives of this compound have been explored for their ability to inhibit tyrosine kinase activity. This has implications in cancer research, as tyrosine kinase inhibitors can be effective in targeting certain cancer cells (Rewcastle et al., 1998).
Immunomodulation
Some pyrimidine derivatives, including those structurally related to this compound, have been studied for their immunomodulatory effects. This includes research on their effectiveness against viral infections, suggesting potential use in treating diseases caused by viruses (Sidwell et al., 1990).
Pesticidal Activities
Novel pyrimidin-4-amine derivatives, similar to this compound, have been synthesized and evaluated for their pesticidal activities. Some compounds in this category have shown significant insecticidal and fungicidal activity, which is vital for agricultural applications (Liu et al., 2021).
Properties
IUPAC Name |
5-bromo-N-(3-fluorophenyl)pyrimidin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrFN3/c11-7-5-13-10(14-6-7)15-9-3-1-2-8(12)4-9/h1-6H,(H,13,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNGLVZNFUIKRKQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)NC2=NC=C(C=N2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrFN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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